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Compound of Interest

Compound Name: Propyl bromoacetate

Cat. No.: B1345692

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and detailed handling protocols for
propyl bromoacetate (CAS No. 35223-80-4). Adherence to these guidelines is essential for

minimizing risks and ensuring a safe laboratory environment when working with this hazardous
chemical.

Chemical Identification and Physical Properties

Propyl bromoacetate is a clear, colorless liquid.[1] A summary of its key physical and chemical
properties is presented in Table 1 for easy reference.
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Property Value Source
Molecular Formula C5H9Bro2 [21[3114]
Molecular Weight 181.03 g/mol [2][4]
CAS Number 35223-80-4 [2][3][5]
Density 1.39 - 1.417 g/cm?3 [2][3]
Boiling Point 175-177.3 °C at 760 mmHg [2][3]
Melting Point 155-157 °C (Solv: water) [1112]
Flash Point 82-82.2°C [2][3]
Vapor Pressure 1.05 mmHg at 25°C [2][3]
Refractive Index 1.45-1.455 [2][3]

Hazard Identification and Classification

Propyl bromoacetate is classified as a hazardous substance with multiple risk factors. It is
crucial to understand these hazards to implement appropriate safety measures.

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[4][5]

o H335: May cause respiratory irritation.[4][5]

e H226: Flammable liquid and vapour.

e H300 + H310 + H330: Fatal if swallowed, in contact with skin or if inhaled.
e H302: Harmful if swallowed.[4]

e H312: Harmful in contact with skin.[4]

o H332: Harmful if inhaled.[4]

Hazard Symbols:
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o Corrosive[3]

o Danger[4][5]

Hazard Class Category
Skin Corrosion/Irritation 1B
Serious Eye Damage/Irritation 1

Specific target organ toxicity (single exposure);

Respiratory tract irritation 3
Acute Toxicity (Oral) 2
Acute Toxicity (Dermal) 1
Acute Toxicity (Inhalation) 2
Flammable liquids 3

Handling and Storage Protocols

Proper handling and storage are paramount to prevent exposure and accidents.
Handling:

e Work under a chemical fume hood.[6]

e Do not breathe mist, vapors, or spray.[5][7]

e Avoid contact with skin, eyes, and clothing.[5][7]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
tightly fitting safety goggles, and protective clothing.[5][8]

e Use only non-sparking tools and take precautionary measures against static discharge.
e Wash hands thoroughly after handling.[5]

e Do not eat, drink, or smoke when using this product.
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Storage:

Store in a well-ventilated place and keep the container tightly closed.[5][7]

Keep away from heat, sparks, open flames, and hot surfaces.[7]

Store locked up.[5]

Store in a corrosives area.[7]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

The following diagram outlines the initial steps to be taken in case of exposure.

Exposure Route Immediate Action

Ingestion » | Rinse mouthwithwater. | |
g ™| Do NOT induce vomiting.

Rinse cautiously with water for several minutes. 8 [ A
Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Medical Attention

Eye Contact

————————— B g Get emergency medical help immediately.

. Take off contaminated clothing immediately. T
| T M g Y L e a
Skin Contact 71 Wash off with soap and plenty of water.

Move to fresh air.
If breathing is difficult, give oxygen.  |-—-—-————-————-—— -
If not breathing, give artificial respiration.

Inhalation >

Click to download full resolution via product page
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First aid procedures for propyl bromoacetate exposure.

A systematic approach is necessary to contain and clean up spills safely.

Initial Response

Evacuate personnel to a safe area.
Restrict access to the spill area.

l

Remove all sources of ignition.

l

Ensure adequate ventilation.

Personal Protedtive Equipment

Wear personal protective equipment:
- Chemical impermeable gloves
- Safety goggles with side-shields
- Full-face respirator (if limits are exceeded)
- Flame retardant antistatic protective clothing

& Cleanup

Stop the leak if it is safe to do so.

Soak up with inert absorbent material (e.g., sand, activated carbon).

Collect waste in a suitable, closed container for disposal.

Disposal

Dispose of contents/container in accordance with local regulations.

Do not let the chemical enter drains.
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Workflow for handling a propyl bromoacetate spill.

Experimental Protocols for Spill Cleanup:

Small Spills: Absorb with activated carbon or other inert materials.[8] Wash the area with
plenty of water and dilute the wash water before releasing it into the wastewater system.[8]

Large Spills: Construct a dike or dig a pit to contain the spill.[8] Cover with foam to reduce
vapor hazards.[8] Transfer the material to a tank truck or a dedicated collector using an
explosion-proof pump for recovery or transport to a waste disposal site.[8]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]
Water spray may be used to cool closed containers.[7][9]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[9] Containers may explode when heated.[7][9] Hazardous
combustion products include carbon monoxide, carbon dioxide, and hydrogen bromide.[6]

Protective Equipment: Fire-fighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][6][7]

Toxicological Information

Propyl bromoacetate is acutely toxic and corrosive.
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Exposure Route Effect

May cause respiratory irritation.[4][5] Harmful or
fatal if inhaled.[4]

Inhalation

i Causes severe skin burns.[4][5] Harmful or fatal
Skin Contact _ _ _
in contact with skin.[4]

Causes serious eye damage.[4][5][7]
Eye Contact Lachrymator (substance which increases the

flow of tears).[7]

Harmful or fatal if swallowed.[4] Causes severe
Ingestion swelling and damage to the delicate tissue and

danger of perforation.[7]

Disposal Considerations

Waste from residues or unused products is classified as hazardous.[7] Disposal must be in
accordance with local, state, and federal regulations.[5][7] Do not empty into drains or allow the
chemical to be released into the environment.[5][7] Contaminated packaging should be
disposed of as hazardous waste.[7] A recommended method of disposal is incineration.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Propyl Bromoacetate: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
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and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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